Cas no 1219805-33-0 (iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4)

• Product Name: iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4
• CAS No: 1219805-33-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1058229
• Update Time: 2025-06-15

iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• iso-Butyl 4-hydroxybenzoate-2,3,5,6-d4
• iso-Butyl 4-hydroxybenzoate-2,3,5,6-d4neat
• ISO‐BUTYL 4‐HYDROXYBENZOATE‐2,3,5,6‐D4
• iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4

• Inchi： 1S/C11H14O3/c1-8(2)7-14-11(13)9-3-5-10(12)6-4-9/h3-6,8,12H,7H2,1-2H3
• InChI Key： XPJVKCRENWUEJH-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C(O)=C([H])C=1[H])(=O)OCC(C)C

Additional information on iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1219805-33-0 and iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development and application of novel compounds, particularly in the areas of drug discovery and metabolic studies. Among these, the compound with CAS number 1219805-33-0 and the deuterated product iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4 have garnered attention due to their unique properties and potential applications. This research brief aims to summarize the latest findings related to these compounds, highlighting their roles in current research and development efforts.

The compound 1219805-33-0 has been identified as a promising candidate in the field of medicinal chemistry, particularly for its potential as a kinase inhibitor. Recent studies have explored its mechanism of action, demonstrating its ability to selectively target specific signaling pathways involved in cancer progression. Preclinical trials have shown encouraging results, with the compound exhibiting potent anti-proliferative effects against various cancer cell lines. Further research is underway to optimize its pharmacokinetic properties and evaluate its efficacy in vivo.

On the other hand, iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4, a deuterated analog of the widely used preservative, has emerged as a valuable tool in metabolic and pharmacokinetic studies. The incorporation of deuterium atoms enhances the stability of the molecule, making it particularly useful for mass spectrometry-based analyses. Recent applications include its use as an internal standard in the quantification of parabens in biological samples, as well as in studies investigating the metabolic fate of parabens in humans. These studies have provided critical insights into the safety and metabolism of parabens, addressing ongoing concerns about their widespread use in consumer products.

One of the most notable developments in this area is the application of these compounds in advanced analytical techniques. For instance, researchers have successfully employed iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4 in high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) methods to achieve highly sensitive and accurate measurements of paraben concentrations in complex matrices. Similarly, 1219805-33-0 has been utilized in structure-activity relationship (SAR) studies to guide the design of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Looking ahead, the continued exploration of these compounds holds great promise for both basic research and clinical applications. Future studies are expected to focus on elucidating the detailed molecular interactions of 1219805-33-0 with its biological targets, as well as expanding the utility of iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4 in environmental and toxicological assessments. Additionally, the integration of these compounds with emerging technologies, such as artificial intelligence-driven drug design and advanced imaging techniques, may further accelerate their translation into practical applications.

In conclusion, the compounds 1219805-33-0 and iso-Butyl 4-Hydroxybenzoate-2,3,5,6-d4 represent important tools and candidates in contemporary chemical biology and pharmaceutical research. Their unique properties and versatile applications underscore the ongoing innovation in these fields, offering new opportunities for scientific discovery and therapeutic development. As research progresses, these compounds are likely to play increasingly significant roles in addressing key challenges in human health and disease.